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ATTO 390 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with detailed
information on the stability of the fluorescent dye ATTO 390 in various experimental conditions.
Find answers to frequently asked questions and troubleshoot common issues to ensure optimal
performance of ATTO 390 in your assays.

Frequently Asked Questions (FAQS)

Q1: What are the general characteristics of ATTO 3907

ATTO 390 is a fluorescent label with a coumarin structure known for its high fluorescence
quantum yield (0.90), large Stokes shift, good photostability, and low molecular weight.[1][2] It
is moderately hydrophilic and fluoresces in the blue region of the visible spectrum.[3][4] Its rigid
molecular structure prevents the formation of isomers, ensuring consistent optical properties
that are nearly independent of solvent and temperature.[3][5]

Q2: In which solvents should | prepare my ATTO 390 stock solution?

The free-acid form of ATTO 390 is soluble in polar solvents like dimethylformamide (DMF),
dimethylsulfoxide (DMSO), or acetonitrile.[2] For reactive forms like NHS-esters and
maleimides, it is critical to use anhydrous and amine-free DMF or DMSO and to prepare the
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solution immediately before use to prevent hydrolysis.[2] For phalloidin conjugates, methanol is
recommended for preparing stock solutions.[2]

Q3: What is the recommended storage condition for ATTO 3907

ATTO 390 is shipped as a solvent-free solid at ambient temperature.[2] Upon receipt, it should
be stored at -20°C, protected from moisture and light.[2][6] Before opening the vial, it must be

allowed to equilibrate to room temperature to prevent moisture condensation.[2] When stored

correctly, the product is stable for at least three years.[2]

Q4: Is ATTO 390 sensitive to pH?

While specific data on fluorescence versus a wide pH range is not readily available, the
recommended protocols for labeling reactions provide insight. Labeling reactions with ATTO
390 NHS-ester are typically performed in buffers with a pH between 8.0 and 9.0 (e.g., sodium
bicarbonate buffer) to ensure the target amino groups are deprotonated and reactive.[7] For
longer reactions, adjusting the pH to 7.0-7.5 is suggested, implying good stability in the neutral
to slightly basic range.[7] As with any fluorophore, extreme pH values should be avoided, and
the optimal pH should be validated for your specific application.

Q5: Which buffers are compatible with ATTO 3907
The compatibility depends on the specific form of the dye being used.

o For Spectroscopy (non-reactive dye): ATTO 390 is generally compatible with common
biological buffers like PBS, HEPES, and Borate. However, performance should be validated
for the specific experimental conditions.

o For Labeling Reactions (e.g., NHS-ester): It is critical to avoid amine-containing buffers such
as Tris or glycine, as they will compete with the target molecule for reaction with the dye.[7]
Buffers like phosphate-buffered saline (PBS) or sodium bicarbonate are recommended for
conjugation.[7]

Data Summary

The table below summarizes the key optical properties of the ATTO 390 dye.
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Property Value Reference
Excitation Maximum (Aex) 390 nm [1][4]
Emission Maximum (Aem) 479 nm [4]

Molar Extinction Coefficient

(emax)

2.4 x10* M~cm~!

[4](8]

Fluorescence Quantum Yield

0.90 [1]14]
(@)
Fluorescence Lifetime (tfl) 5.0 ns [1][4]
Molecular Weight (Free Acid) 343.42 g/mol [4]

Troubleshooting Guide

Q: My ATTO 390 fluorescence signal is weak or absent. What could be the cause?

A: Several factors could lead to a weak signal. Use the following decision tree to diagnose the

issue.
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Problem: Low or No Signal

Is the buffer pH optimal
(typically pH 7.0-8.5)?

Solution: Adjust buffer to the
neutral or slightly basic range.
Validate pH for your assay.

Was the correct reactive dye chemistry
used for the target molecule?

Solution: Ensure buffer is free of
competing amines (e.g., Tris) if
using NHS-ester.

Was the sample exposed to
prolonged intense light?

Solution: Minimize light exposure.
Use antifade reagents.
Reduce laser power/exposure time.

Was the dye stored correctly
(-20°C, protected from light/moisture)?

Solution: Use a fresh vial of dye.
Ensure proper storage protocols
are followed.

Preparation

Prepare Test Buffers

(e.g., PBS, Tris, Custom) Experiment

Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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